Cas no 1448030-63-4 (1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine)

• Product Name: 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine
• CAS No: 1448030-63-4
• MF: C₁₂H₂₁NO₃S
• MW: 259.365042448044
• CID: 5802577
• PubChem ID: 71805492
• Update Time: 2025-06-26

1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• cyclohexyl-(3-methylsulfonylpyrrolidin-1-yl)methanone
• 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine
• cyclohexyl(3-(methylsulfonyl)pyrrolidin-1-yl)methanone
• F6435-0315
• 1448030-63-4
• AKOS024557935

• Inchi： 1S/C12H21NO3S/c1-17(15,16)11-7-8-13(9-11)12(14)10-5-3-2-4-6-10/h10-11H,2-9H2,1H3
• InChI Key： JPMWWSICEOITTK-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(N1CCC(S(C)(=O)=O)C1)=O

Computed Properties

• Exact Mass: 259.12421471g/mol
• Monoisotopic Mass: 259.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine

Introduction to 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine (CAS No. 1448030-63-4)

1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1448030-63-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine, particularly the presence of a cyclohexanecarbonyl group and a methanesulfonyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The significance of 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine lies in its utility as a building block in the synthesis of more complex molecules. In recent years, there has been a growing interest in pyrrolidine derivatives due to their role as pharmacophores in various therapeutic agents. The compound's ability to serve as a precursor for the development of novel drugs has positioned it as a key player in medicinal chemistry research. Its structural framework allows for modifications that can fine-tune biological activity, making it a versatile tool for chemists and pharmacologists.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine. These techniques have enabled researchers to predict the interactions of this compound with biological targets with high precision. For instance, studies have demonstrated its potential as an inhibitor in enzyme-mediated pathways, which is crucial for developing treatments against various diseases. The compound's ability to interact with specific proteins and enzymes makes it a promising candidate for further exploration in drug discovery.

The synthesis of 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The cyclohexanecarbonyl group provides a stable platform for further functionalization, while the methanesulfonyl group introduces polarity and reactivity that can be exploited in subsequent synthetic steps. Researchers have reported efficient synthetic routes that leverage modern catalytic methods, reducing reaction times and improving overall efficiency.

In the realm of medicinal chemistry, 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine has been investigated for its potential applications in treating neurological disorders. Pyrrolidine derivatives are known to modulate neurotransmitter systems, which makes them attractive candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. Preliminary studies have shown that derivatives of this compound exhibit promising effects on neurotransmitter receptors, suggesting their therapeutic potential.

The role of 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine as an intermediate in drug development extends beyond neurological applications. Its structural motifs are also found in compounds targeting inflammatory diseases, cancer, and infectious disorders. The versatility of this compound allows it to be incorporated into diverse molecular frameworks, enabling the creation of novel therapeutic agents with tailored properties.

From a regulatory perspective, 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine is subject to standard guidelines for chemical substances used in pharmaceutical research. Compliance with safety protocols ensures that researchers handling this compound do so in a controlled environment, minimizing any potential risks associated with its use. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, facilitating its use in multiple research settings.

The future prospects of 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine are bright, with ongoing research aiming to uncover new applications and improve synthetic methodologies. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to the development of more effective drugs based on pyrrolidine derivatives. As computational tools become more sophisticated, the ability to design and optimize molecules like 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine will continue to advance, opening new avenues for therapeutic intervention.

In conclusion, 1-cyclohexanecarbonyl-3-methanesulfonylpyrrolidine (CAS No. 1448030-63-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable asset in drug development efforts. With continued research and innovation, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.